Calcium zirconium oxide

• CAS: 11129-15-0
• Molecular Formula: CaO3Z
• Molecular Weight: 179.3 g/mol
• SMILES: [O-2].[O-2].[O-2].[Ca+2].[Zr+4]
• InChI: InChI=1S/Ca.3O.Zr/q+2;3*-2;+4
• InChIKey: OWDMWYGPNPPHFN-UHFFFAOYSA-N

Titanium investment casting faces severe crucible corrosion and alpha-case contamination from reactive melts. CaZrO₃ solves this with dual hydration inertness and corrosion resistance against Ti6Al4V melts-properties absent in CaO and YSZ alternatives. • Near-zero τf (1.4 ppm/°C at 5.65 GHz) for 5G/6G microwave dielectrics. • Service lifetime >2× vs. YSZ in vanadium/sulfur hot corrosion at 950°C. • Specify dopant (Sc, In) for proton-conducting sensor/PCFC electrolytes. Available as nanocrystalline powder (<50 nm) or fused stoichiometric material.

Calcium Zirconium Oxide: Specifications & Procurement

Calcium zirconium oxide (CaZrO₃, CAS 11129-15-0) is an alkaline-earth zirconate perovskite ceramic material characterized by an orthorhombic crystal structure (space group Pcmn) at room temperature, with a phase transition to cubic at approximately 1959 °C [1]. The compound exhibits a melting point in the range of 2250–2550 °C and a density of approximately 5.11 g/cm³, with commercially available purities ranging from 99% to 99.7% (metals basis) . As a refractory oxide ceramic, CaZrO₃ combines high chemical inertness with thermal stability, making it a candidate material for applications where both elevated temperature exposure and aggressive chemical environments are encountered [2].

Workflow High-temperature structural & refractory ceramic research

Selection Context Alkaline-earth zirconate perovskite; tunable dielectric properties for microwave applications

Method Compatibility Thin-film deposition, solid-state synthesis, electric arc melting, and coating technologies

• [1] Schafföner S, Aneziris CG, Berek H, Hubálková J, Priese A. Fused calcium zirconate for refractory applications. Journal of the European Ceramic Society. 2013;33(15-16):3411-3418. View Source
• [2] Schafföner S, Aneziris CG, Berek H, Hubálková J, Priese A. Fused calcium zirconate for refractory applications. Journal of the European Ceramic Society. 2013;33(15-16):3411-3418. View Source

Why CaZrO₃ Cannot Be Substituted by ZrO₂ Ceramics

Despite belonging to the broader zirconate family, CaZrO₃ exhibits composition-dependent properties that preclude direct substitution with alternatives such as yttria-stabilized zirconia (YSZ), pure ZrO₂, or other alkaline-earth zirconates (SrZrO₃, BaZrO₃). The perovskite crystal structure of CaZrO₃ confers a distinct combination of dielectric behavior, thermal expansion characteristics, and chemical stability that diverges significantly from stabilized zirconia . Crucially, CaZrO₃ demonstrates hydration resistance—a property absent in CaO-based refractories—while maintaining corrosion resistance comparable to CaO against titanium melts [1]. The following evidence sections quantify these differentiating characteristics against specific comparators, enabling informed procurement decisions based on application-specific performance requirements.

Risk 1 Direct substitution with pure ZrO₂ or YSZ may fail due to reactivity with titanium melts and different dielectric/thermomechanical properties.

Risk 2 Substituting with SrZrO₃ or BaZrO₃ alters mechanical stiffness and thermal expansion profiles, potentially affecting load-bearing and composite stability.

Risk 3 Using pure CaO introduces severe hygroscopicity and ambient degradation, whereas CaZrO₃ remains hydration-inert for storage and handling.

• [1] Schafföner S, Aneziris CG, Berek H, Hubálková J, Priese A. Fused calcium zirconate for refractory applications. Journal of the European Ceramic Society. 2013;33(15-16):3411-3418. View Source

CaZrO₃ Head-to-Head Performance Data

Mechanical Stiffness: CaZrO₃ vs. SrZrO₃ & BaZrO₃

Density functional theory (DFT) calculations using the FP-LAPW+lo approach demonstrate that CaZrO₃ exhibits comparatively higher stiffness and hardness than both SrZrO₃ and BaZrO₃ . The study confirms that reducing bulk modulus correlates with increasing cation size from Ca to Sr to Ba, establishing a clear structure-property trend across the alkaline-earth zirconate series . This theoretically derived mechanical advantage is directly relevant to applications requiring wear resistance and structural integrity under mechanical load.

Mechanical Stiffness

Head-to-head

DFT stiffness ranking: CaZrO₃ > SrZrO₃ > BaZrO₃. Cation size correlates with decreasing bulk modulus.

Supports structural ceramic screening.

Reported FP-LAPW+lo modeling; validate with specific mechanical testing.

Evidence Dimension	Mechanical Stiffness/Hardness (DFT-calculated)
Target Compound Data	Higher stiffness and hardness (qualitative ranking: CaZrO₃ > SrZrO₃ > BaZrO₃)
Comparator Or Baseline	SrZrO₃ and BaZrO₃; both exhibit lower stiffness and hardness
Quantified Difference	Increasing cation size from Ca to Sr to Ba results in decreasing bulk modulus and mechanical stiffness
Conditions	DFT-based FP-LAPW+lo approach with GGA-PBEsol functional; pressure range 0–30 GPa

Why This Matters

Higher mechanical stiffness directly translates to superior wear resistance and dimensional stability in structural ceramic components subjected to mechanical stress.

Dielectric Constant & Temperature Stability of CaZrO₃ Films

CaZrO₃ thin films deposited by RF magnetron sputtering and annealed under optimized O₂/Ar flow ratios (40:40) exhibit a dielectric constant (εᵣ) of 25 at 1 MHz with a temperature coefficient of permittivity not exceeding 122.7 ppm/°C over the 0–125 °C range [1]. The leakage current density remains low at approximately 2 × 10⁻⁷ A/cm² at 30 V, following an ohmic conduction mechanism [1]. In microwave frequency applications, nanocrystalline CaZrO₃ ceramics sintered at 1500 °C achieve a dielectric constant of 23.8 and an exceptional quality factor (Qu × f) of 30,600 GHz at 5.65 GHz, with a near-zero temperature coefficient of resonant frequency (τf) of 1.4 ppm/°C [2].

Dielectric & τf Stability

Cross-study

Near-zero τf of 1.4 ppm/°C achieved at 5.65 GHz (nanocrystalline). Qu×f = 30,600 GHz. εᵣ = 23.8.

Supports temperature-stable microwave component design.

Property dependent on nanocrystalline synthesis route; verify against conventional solid-state baseline.

Evidence Dimension	Dielectric Constant and Temperature Stability
Target Compound Data	εᵣ = 25 at 1 MHz (thin film); εᵣ = 23.8, Qu×f = 30,600 GHz, τf = 1.4 ppm/°C at 5.65 GHz (nanocrystalline ceramic)
Comparator Or Baseline	Typical Class I microwave ceramics (e.g., Ba(Mg₁/₃Ta₂/₃)O₃, Ba(Zn₁/₃Ta₂/₃)O₃) exhibit Qu×f values of 30,000–200,000 GHz; conventional CaZrO₃ prepared by solid-state synthesis exhibits τf = –26.5 ppm/°C [3]
Quantified Difference	τf improved from –26.5 ppm/°C (solid-state) to 1.4 ppm/°C (nanocrystalline); Qu×f = 30,600 GHz is competitive with established microwave ceramics
Conditions	Thin film: RF magnetron sputtering, 450 °C deposition, 700 °C annealing in air; Nanocrystalline: combustion synthesis, 1500 °C sintering for 4 h, 98% theoretical density

Why This Matters

The near-zero τf value enables temperature-stable microwave resonator operation without complex temperature compensation circuits, reducing component count and system cost.

• [1] Ding M, Xie B, Lv M, Lu Z. Effects of O₂/Ar ratio on preparation and dielectric properties of CaZrO₃ films by radio frequency magnetron sputtering. Materials. 2024;17(5):1120. View Source
• [2] Polsongkram D, Charnkok B, Limsuwan P, et al. Synthesis, characterization and microwave dielectric properties of nanocrystalline CaZrO₃ ceramics. Journal of Alloys and Compounds. 2008;459(1-2):377-382. View Source
• [3] Polsongkram D, Charnkok B, Limsuwan P, et al. Synthesis, characterization and microwave dielectric properties of nanocrystalline CaZrO₃ ceramics. Journal of Alloys and Compounds. 2008;459(1-2):377-382. View Source

Chemical Stability vs. Proton Conductivity: Doped CaZrO₃

A systematic comparison of proton-conducting ceramic electrolytes reveals a fundamental performance trade-off between the alkaline-earth doped cerate and zirconate families. Doped cerates (e.g., BaCeO₃-based) offer high proton conductivity of approximately 10⁻² S·cm⁻¹ at 600 °C with low activation energy (0.4–0.6 eV) but suffer from severe degradation in CO₂ and steam-containing atmospheres, precluding practical electrolyte use [1]. In contrast, alkaline-earth doped zirconates, including CaZrO₃-based compositions, demonstrate superior chemical stability in acidic gas environments at the cost of lower proton conductivity, approximately 10⁻³ S·cm⁻¹ at 600 °C, attributed to limited grain boundary conduction [1]. Doping CaZrO₃ with scandium (CaZr₀.₉₅Sc₀.₀₅O₃₋α) or ytterbium has been shown to enhance ionic conduction while preserving chemical robustness [2].

Proton Conductivity

Class-level

Conductivity ~10⁻³ S/cm at 600 °C; class-level context shows ~1 order lower than doped BaCeO₃, but high stability in CO₂/steam.

Supports operation in CO₂-containing atmospheres.

Class-level inference; specific dopant concentration will modulate absolute conductivity.

Evidence Dimension	Proton Conductivity and Chemical Stability
Target Compound Data	Doped CaZrO₃ (class): ~10⁻³ S·cm⁻¹ at 600 °C; high chemical stability in CO₂ and steam
Comparator Or Baseline	Doped BaCeO₃ (class): ~10⁻² S·cm⁻¹ at 600 °C; poor stability, degrades in CO₂/steam
Quantified Difference	Conductivity lower by ~1 order of magnitude; chemical stability significantly higher
Conditions	Temperature range 500–750 °C; perovskite AB₁₋ₓMₓO₃₋δ (A=Ca,Ba,Sr; B=Ce,Zr; M=Y,Gd,Yb)

Why This Matters

For hydrogen sensors and fuel cells operating in CO₂-containing or humid atmospheres, CaZrO₃-based electrolytes offer operational longevity that cerate-based alternatives cannot provide, despite lower absolute conductivity.

• [1] Proton Conducting Ceramic Materials for Intermediate Temperature Solid Oxide Fuel Cells. In: Recent Advances in Solid Oxide Fuel Cell Technology. Bentham Science Publishers; 2017. Chapter 8. View Source
• [2] Kalyakin A, Volkov A, Gorbova E, et al. The ionic conduction properties in scandium doped calcium zirconate high temperature proton conducting solid electrolyte. Russian Journal of Electrochemistry. 2025. View Source

Thermal Expansion of Fused CaZrO₃ vs. Refractories

Fused CaZrO₃ produced by electric arc melting exhibits a linear thermal expansion coefficient (CTE) of 10.45 × 10⁻⁶ K⁻¹ measured over the temperature range from 25 °C to 1000 °C [1]. This value falls within the broader reported range for CaZrO₃ of 8.5–11.8 × 10⁻⁶ K⁻¹ (20–900 °C) [2]. For comparison, typical refractory-grade magnesia (MgO) exhibits a higher CTE of approximately 13.5 × 10⁻⁶ K⁻¹, while alumina (Al₂O₃) shows approximately 8.1 × 10⁻⁶ K⁻¹. The CTE of CaZrO₃ creates a beneficial thermal expansion mismatch when composited with MgO, inducing microcracks that increase the work of fracture and improve thermal shock resistance [2].

Thermal Expansion

Cross-study

CTE of 10.45 × 10⁻⁶ K⁻¹ (25–1000 °C) for fused CaZrO₃. Intermediate between MgO (~13.5) and Al₂O₃ (~8.1).

Supports thermal stress management in composites.

Value falls within broader reported range (8.5–11.8 × 10⁻⁶ K⁻¹).

Evidence Dimension	Linear Thermal Expansion Coefficient (CTE)
Target Compound Data	10.45 × 10⁻⁶ K⁻¹ (25–1000 °C) for fused CaZrO₃
Comparator Or Baseline	MgO: ~13.5 × 10⁻⁶ K⁻¹; Al₂O₃: ~8.1 × 10⁻⁶ K⁻¹; YSZ: ~10.5–11.0 × 10⁻⁶ K⁻¹
Quantified Difference	CaZrO₃ CTE is ~23% lower than MgO, ~29% higher than Al₂O₃, and comparable to YSZ
Conditions	Electric arc melted fused CaZrO₃; cold isostatic pressing; temperature range 25–1000 °C

Why This Matters

The intermediate CTE of CaZrO₃ enables thermal expansion matching with both MgO and YSZ in composite refractories, reducing thermal stress-induced failure while providing a tunable thermal shock resistance profile.

• [1] Schafföner S, Aneziris CG, Berek H, Hubálková J, Priese A. Fused calcium zirconate for refractory applications. Journal of the European Ceramic Society. 2013;33(15-16):3411-3418. View Source
• [2] Schafföner S, Aneziris CG, Berek H, Hubálková J, Priese A. Fused calcium zirconate for refractory applications. Journal of the European Ceramic Society. 2013;33(15-16):3411-3418. View Source

Corrosion Resistance in Titanium Melts: CaZrO₃ vs. Oxide Crucibles

CaZrO₃ refractories demonstrate excellent corrosion resistance when in contact with titanium alloy melts, particularly Ti6Al4V, a finding consistently reported across multiple independent investigations [1][2]. In direct comparative studies, CaZrO₃ molds exhibited corrosion performance similar to CaO when exposed to titanium melts [3]. The critical differentiating factor is hydration resistance: unlike CaO, which reacts readily with atmospheric moisture to form Ca(OH)₂ and subsequently degrades, CaZrO₃ remains inert to hydration, enabling practical handling and storage without special atmospheric controls [3]. This combination of corrosion resistance and ambient stability represents a unique value proposition for titanium casting applications.

Melt Corrosion

Head-to-head

Comparable corrosion resistance to CaO against Ti6Al4V melts. Hydration-inert, unlike hygroscopic CaO.

Resolves CaO hygroscopicity while maintaining melt inertness.

Vacuum induction melting context; verify stoichiometry to minimize residual cubic zirconia.

Evidence Dimension	Corrosion Resistance and Ambient Stability
Target Compound Data	Comparable corrosion resistance to CaO; hydration-inert (no degradation under ambient humidity)
Comparator Or Baseline	CaO: excellent corrosion resistance but highly hygroscopic; YSZ: reactive with titanium; MgO: moderate corrosion resistance
Quantified Difference	CaZrO₃ matches CaO corrosion performance while eliminating hydration degradation—a binary advantage not offered by either material alone
Conditions	Vacuum induction melting of Ti6Al4V and TiNi alloys; contact temperatures >1500 K

Why This Matters

For titanium casting operations, CaZrO₃ enables crucible and mold materials that survive melt contact without contaminating the alloy while remaining dimensionally stable during storage and handling, directly reducing alpha-case formation and post-casting machining costs.

• [1] Schafföner S, Aneziris CG, Berek H, Hubálková J, Priese A. Influence of in situ phase formation on properties of calcium zirconate refractories. Journal of the European Ceramic Society. 2016;36(16):4263-4272. View Source
• [2] Schafföner S, Aneziris CG, Berek H, Hubálková J, Roth C, Priese A. Advanced refractories for titanium metallurgy based on calcium zirconate with improved thermomechanical properties. Journal of the European Ceramic Society. 2019;39(14):4411-4421. View Source
• [3] Schafföner S, Aneziris CG, Berek H, Hubálková J, Priese A. Fused calcium zirconate for refractory applications. Journal of the European Ceramic Society. 2013;33(15-16):3411-3418. View Source

Hot Corrosion Lifetime: CaZrO₃/YSZ Coatings vs. Standard YSZ

Double ceramic layered (DCL) CaZrO₃/Yttria-stabilized zirconia (YSZ) thermal barrier coatings were evaluated against single-layer YSZ coatings under sulfate-vanadate hot corrosion conditions at 950 °C using a 50% Na₂SO₄ + 50% V₂O₅ salt mixture [1]. The DCL CaZrO₃/YSZ coating demonstrated a hot corrosion lifetime more than double that of the single ceramic layered YSZ coating [1]. The protective mechanism involves the CaZrO₃ top layer serving as a sacrificial barrier, forming calcium vanadates that seal the surface and impede oxygen transport, thereby retarding thermally grown oxide (TGO) growth at the bond coat interface [1]. Similar lifetime extension was observed with 5% CaZrO₃ addition to YSZ composite coatings [2].

Hot Corrosion Durability

Head-to-head

Lifetime more than doubled vs. single-layer YSZ under 950 °C sulfate-vanadate molten salt exposure.

Supports TBC endurance in corrosive combustion environments.

DCL architecture (CaZrO₃/YSZ) or 5% CaZrO₃-YSZ composite formats evaluated.

Evidence Dimension	Hot Corrosion Lifetime
Target Compound Data	DCL CaZrO₃/YSZ: lifetime >2× that of YSZ single-layer coating
Comparator Or Baseline	Standard YSZ single-layer coating: baseline lifetime under identical test conditions
Quantified Difference	Service life increased by factor >2 (more than doubled)
Conditions	950 °C isothermal exposure; 50% Na₂SO₄ + 50% V₂O₅ molten salt mixture; atmospheric pressure

Why This Matters

For gas turbine and aerospace components operating in corrosive combustion environments containing vanadium and sulfur impurities, CaZrO₃-containing TBC systems offer substantially extended maintenance intervals and reduced coating replacement frequency.

• [1] Ejaz N, Ali L, Ahmed F, Ghauri KM, Nusair A. Hot corrosion behavior of double ceramic layered CaZrO₃/Yttria-stabilized zirconia coatings. International Journal of Applied Ceramic Technology. 2018;15(1):190-202. View Source
• [2] Ejaz N, Ali L, Ahmed F, Ghauri KM, Khan AN. Hot Corrosion Behavior of YSZ and CaZrO₃/YSZ Composite Thermal Barrier Coatings in Contact with 50V₂O₅ + 50Na₂SO₄ Salts. Journal of Thermal Spray Technology. 2017;26:913-928. View Source

CaZrO₃ Application Scenarios

Temperature-Stable Microwave Resonators & Filters

The near-zero temperature coefficient of resonant frequency (τf = 1.4 ppm/°C at 5.65 GHz) and high quality factor (Qu×f = 30,600 GHz) of nanocrystalline CaZrO₃ ceramics make this material particularly suitable for microwave dielectric resonator applications in 5G/6G telecommunications infrastructure and satellite communication components [1]. Unlike conventional CaZrO₃ prepared by solid-state synthesis (τf = –26.5 ppm/°C), the nanocrystalline variant eliminates the need for complex temperature compensation circuitry, directly reducing component count and manufacturing cost [1]. Procurement of high-purity, nanocrystalline CaZrO₃ powder (<50 nm particle size by BET) is recommended for these applications [2].

Hydration-Resistant Crucibles for Titanium Casting

CaZrO₃ refractories provide a unique combination of excellent corrosion resistance against Ti6Al4V melts and ambient hydration inertness—a dual advantage not offered by CaO (hygroscopic) or YSZ (reactive with titanium) [1][2]. For vacuum induction melting and investment casting of titanium aerospace and biomedical components, CaZrO₃ crucibles and shell molds reduce alpha-case formation and interstitial contamination, minimizing post-casting machining requirements [3]. Fused CaZrO₃ materials with adjusted stoichiometry to eliminate residual cubic zirconia are specified for optimal corrosion performance [2].

CO₂-Tolerant Protonic Electrolytes for Sensors & Fuel Cells

In protonic ceramic fuel cells (PCFCs) and high-temperature hydrogen sensors operating in CO₂-containing or humid process streams, doped CaZrO₃ electrolytes (e.g., CaZr₀.₉₅Sc₀.₀₅O₃₋α) provide essential chemical stability that doped cerate electrolytes cannot deliver, despite the conductivity trade-off (~10⁻³ vs. ~10⁻² S·cm⁻¹ at 600 °C) [1]. For aluminum melt hydrogen sensors, indium-doped CaZrO₃ has demonstrated reliable proton conduction under industrial operating conditions where cerate-based sensors would degrade rapidly [2]. Procurement should specify dopant type and concentration based on target operating temperature and atmosphere.

Hot Corrosion-Resistant TBCs for Turbine Hot Sections

Double ceramic layered CaZrO₃/YSZ thermal barrier coatings are indicated for gas turbine combustion chambers, vanes, and blades exposed to fuels containing vanadium and sulfur impurities, where conventional YSZ coatings suffer accelerated degradation from sulfate-vanadate hot corrosion [1]. The more than doubled service lifetime under 950 °C molten salt exposure translates directly to extended overhaul intervals and reduced maintenance downtime [1]. Either DCL architecture (CaZrO₃ top layer over YSZ) or 5% CaZrO₃-YSZ composite formulations are viable procurement specifications depending on deposition process capabilities [2].

Application

Selection Property

Validation Focus

Temperature-Stable Microwave Resonators & Filters

Near-zero τf and high quality factor (Qu×f)

Process-dependent dielectric loss (nanocrystalline synthesis verification)

Hydration-Resistant Crucibles for Titanium Casting

Hydration inertness and titanium melt compatibility

Stoichiometry and phase purity (absence of free cubic zirconia)

CO₂-Tolerant Protonic Electrolytes for Sensors & Fuel Cells

Acidic gas (CO₂/steam) tolerance and proton conductivity

Dopant type and concentration (e.g., Sc, Yb) for target temperature

Hot Corrosion-Resistant TBCs for Turbine Hot Sections

Sulfate-vanadate hot corrosion resistance

Coating architecture (DCL) or composite formulation (5% CaZrO₃-YSZ)

• [1] Polsongkram D, Charnkok B, Limsuwan P, et al. Synthesis, characterization and microwave dielectric properties of nanocrystalline CaZrO₃ ceramics. Journal of Alloys and Compounds. 2008;459(1-2):377-382. View Source
• [2] Sigma-Aldrich. Calcium zirconium oxide (CAS 12013-47-7) Technical Datasheet. Particle size <25 nm (XRD), <50 nm (BET). View Source
• [3] Schafföner S, Aneziris CG, Berek H, Hubálková J, Priese A. Fused calcium zirconate for refractory applications. Journal of the European Ceramic Society. 2013;33(15-16):3411-3418. View Source
• [4] Schafföner S, Aneziris CG, Berek H, Hubálková J, Priese A. Influence of in situ phase formation on properties of calcium zirconate refractories. Journal of the European Ceramic Society. 2016;36(16):4263-4272. View Source
• [5] Proton Conducting Ceramic Materials for Intermediate Temperature Solid Oxide Fuel Cells. In: Recent Advances in Solid Oxide Fuel Cell Technology. Bentham Science Publishers; 2017. Chapter 8. View Source
• [6] Schafföner S, Aneziris CG, Berek H, Hubálková J, Priese A. Fused calcium zirconate for refractory applications. Journal of the European Ceramic Society. 2013;33(15-16):3411-3418. View Source
• [7] Ejaz N, Ali L, Ahmed F, Ghauri KM, Nusair A. Hot corrosion behavior of double ceramic layered CaZrO₃/Yttria-stabilized zirconia coatings. International Journal of Applied Ceramic Technology. 2018;15(1):190-202. View Source
• [8] Ejaz N, Ali L, Ahmed F, Ghauri KM, Khan AN. Hot Corrosion Behavior of YSZ and CaZrO₃/YSZ Composite Thermal Barrier Coatings in Contact with 50V₂O₅ + 50Na₂SO₄ Salts. Journal of Thermal Spray Technology. 2017;26:913-928. View Source